N-1,3-benzothiazol-2-yl-3-bromo-4-ethoxybenzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-3-bromo-4-ethoxybenzamide
• InChI: InChI=1S/C16H13BrN2O2S/c1-2-21-13-8-7-10(9-11(13)17)15(20)19-16-18-12-5-3-4-6-14(12)22-16/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key: SZTRHMXFRGCDCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NC3=CC=CC=C3S2)Br
• Molecular Formula: C16H13BrN2O2S
• Molecular Weight: 377.3 g/mol

Description

N-1,3-benzothiazol-2-yl-3-bromo-4-ethoxybenzamide, also known as BBET, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BBET has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments.

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-3-bromo-4-ethoxybenzamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme PARP-1, which is involved in DNA repair. This inhibition can lead to the accumulation of DNA damage and ultimately cell death. This compound has also been found to inhibit the activity of the enzyme CDK2, which is involved in cell cycle regulation.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzothiazol-2-yl-3-bromo-4-ethoxybenzamide in laboratory experiments is its potential as a new drug candidate for the treatment of cancer. Its ability to inhibit the growth of cancer cells in vitro makes it a promising candidate for further study. However, one limitation of using this compound is its relatively new status as a research compound. Further studies will be needed to fully understand its potential applications and limitations.

Future Directions

There are several potential future directions for research involving N-1,3-benzothiazol-2-yl-3-bromo-4-ethoxybenzamide. One area of interest is in further exploring its potential as a new drug candidate for the treatment of cancer. Other potential areas of study include investigating its effects on other enzymes involved in cancer cell growth and proliferation, as well as exploring its potential applications in other areas of scientific research.

Synthesis Methods

N-1,3-benzothiazol-2-yl-3-bromo-4-ethoxybenzamide can be synthesized using a multi-step process involving the reaction of 2-aminothiophenol with ethyl bromoacetate to form 2-ethoxythioacetanilide. This compound is then reacted with 2-bromo-1,3-benzothiazole to produce this compound.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-3-bromo-4-ethoxybenzamide has been found to have a range of potential applications in scientific research. One major area of interest is in the development of new drugs for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro, suggesting that it could be a promising candidate for further study.